
The Chemical Landscape of Acetaminophen
Sulfate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetaminophen sulfate

Cat. No.: B162742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, metabolic

fate, and analytical considerations of acetaminophen sulfate, a major metabolite of the widely

used analgesic and antipyretic drug, acetaminophen. This document is intended to serve as a

resource for researchers, scientists, and professionals involved in drug development and

metabolism studies.

Chemical Structure and Identification
Acetaminophen sulfate, also known as paracetamol sulfate, is the product of the phase II

metabolic sulfation of acetaminophen. The addition of a sulfooxy group to the hydroxyl moiety

of acetaminophen significantly increases its water solubility, facilitating its renal excretion.

Key chemical identifiers for acetaminophen sulfate are summarized in the table below.
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Identifier Value

Molecular Formula C₈H₉NO₅S

IUPAC Name (4-acetamidophenyl) hydrogen sulfate

CAS Number 10066-90-7

PubChem CID 83939

Canonical SMILES CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)O[1][2]

InChI

InChI=1S/C8H9NO5S/c1-6(10)9-7-2-4-8(5-3-

7)14-15(11,12)13/h2-5H,1H3,(H,9,10)

(H,11,12,13)[2]

InChIKey IGTYILLPRJOVFY-UHFFFAOYSA-N[2]

Molecular Weight 231.23 g/mol

Below is a 2D representation of the chemical structure of acetaminophen sulfate, generated

using the DOT language.

Caption: 2D Chemical Structure of Acetaminophen Sulfate.

Metabolic Pathway: The Role of Sulfation
Acetaminophen is primarily metabolized in the liver through three main pathways:

glucuronidation, sulfation, and oxidation.[3][4][5] At therapeutic doses, glucuronidation and

sulfation account for the majority of acetaminophen's elimination.

Glucuronidation: This is the primary metabolic route, accounting for approximately 50-70% of

a therapeutic dose.[5]

Sulfation: This pathway metabolizes about 25-35% of a therapeutic dose of acetaminophen.

[5]

Oxidation: A minor but critical pathway (5-15%) is oxidation by cytochrome P450 enzymes

(primarily CYP2E1), which produces the toxic metabolite N-acetyl-p-benzoquinone imine

(NAPQI).[5] Under normal conditions, NAPQI is detoxified by conjugation with glutathione.
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However, in cases of acetaminophen overdose, the glucuronidation and sulfation pathways

become saturated, leading to increased formation of NAPQI, depletion of glutathione stores,

and subsequent liver damage.

The sulfation of acetaminophen is catalyzed by a family of cytosolic enzymes known as

sulfotransferases (SULTs). The primary SULTs involved in this biotransformation in humans are

SULT1A1, SULT1A3, and SULT1C4.[6][7] These enzymes transfer a sulfo group from the

universal sulfate donor, 3'-phosphoadenosine-5'-phosphosulfate (PAPS), to the hydroxyl group

of acetaminophen.

The following diagram illustrates the major metabolic pathways of acetaminophen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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